Cas no 2309454-69-9 (2-{[6-(2-Bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid)
2-{[6-(2-Bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2309454-69-9
- EN300-7429423
- 2-{[6-(2-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid
- 2-{[6-(2-Bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid
-
- Inchi: 1S/C19H25BrN2O5/c1-17(2,3)27-16(25)22-11-18(12-22)6-7-19(10-18,26-9-14(23)24)13-5-4-8-21-15(13)20/h4-5,8H,6-7,9-12H2,1-3H3,(H,23,24)
- InChI Key: WZBNLNQCLKGSAX-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CN=1)C1(CCC2(CN(C(=O)OC(C)(C)C)C2)C1)OCC(=O)O
Computed Properties
- Exact Mass: 440.09468g/mol
- Monoisotopic Mass: 440.09468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 89Ų
2-{[6-(2-Bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7429423-0.05g |
2-{[6-(2-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309454-69-9 | 95.0% | 0.05g |
$1750.0 | 2025-03-11 | |
| Enamine | EN300-7429423-0.1g |
2-{[6-(2-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309454-69-9 | 95.0% | 0.1g |
$1834.0 | 2025-03-11 | |
| Enamine | EN300-7429423-0.25g |
2-{[6-(2-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309454-69-9 | 95.0% | 0.25g |
$1917.0 | 2025-03-11 | |
| Enamine | EN300-7429423-0.5g |
2-{[6-(2-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309454-69-9 | 95.0% | 0.5g |
$2000.0 | 2025-03-11 | |
| Enamine | EN300-7429423-1.0g |
2-{[6-(2-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309454-69-9 | 95.0% | 1.0g |
$2083.0 | 2025-03-11 | |
| Enamine | EN300-7429423-2.5g |
2-{[6-(2-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309454-69-9 | 95.0% | 2.5g |
$4084.0 | 2025-03-11 | |
| Enamine | EN300-7429423-5.0g |
2-{[6-(2-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309454-69-9 | 95.0% | 5.0g |
$6043.0 | 2025-03-11 | |
| Enamine | EN300-7429423-10.0g |
2-{[6-(2-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid |
2309454-69-9 | 95.0% | 10.0g |
$8961.0 | 2025-03-11 |
2-{[6-(2-Bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 2-{[6-(2-Bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid
Compound CAS No: 2309454-69-9 - 2-{[6-(2-Bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic Acid
The compound with CAS number 2309454-69-9, known as 2-{[6-(2-Bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a spiro ring system, a brominated pyridine moiety, and a tert-butoxy carbonyl group, all of which contribute to its unique chemical properties.
The molecular structure of this compound is particularly intriguing due to the presence of the spiro[3.4]octane system, which creates a rigid framework that can influence the compound's stability and reactivity. The spiro system is further modified by the substitution of a bromopyridine group at position 6 and a tert-butoxy carbonyl group at position 2, which adds complexity to the molecule and enhances its functional diversity.
Recent studies have highlighted the importance of such complex molecules in drug design and development. The bromopyridine moiety, for instance, has been shown to play a crucial role in modulating the pharmacokinetic properties of drugs, including absorption, distribution, metabolism, and excretion (ADME). The tert-butoxy carbonyl group, on the other hand, is often used as a protecting group in organic synthesis, enabling precise control over the reactivity of the molecule during synthesis.
In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as nucleophilic substitution, coupling reactions, and ring-forming reactions. The synthesis strategy typically begins with the preparation of the spiro ring system, followed by the introduction of the bromopyridine and tert-butoxy carbonyl groups through carefully designed reaction sequences.
The compound's unique structure also makes it an attractive candidate for further functionalization and modification. For example, researchers have explored the possibility of incorporating additional functional groups to enhance its bioavailability or to target specific biological pathways. Such modifications could potentially lead to novel drug candidates with improved therapeutic profiles.
From an applications perspective, this compound has shown promise in several areas of research. In medicinal chemistry, it has been investigated as a potential lead compound for treating various diseases, including cancer and neurodegenerative disorders. Its ability to interact with specific biological targets makes it a valuable tool for studying disease mechanisms and developing new therapeutic strategies.
In addition to its pharmaceutical applications, this compound also finds use in materials science and catalysis. Its rigid spiro structure and functional groups make it suitable for designing advanced materials with tailored properties or for developing efficient catalysts for organic transformations.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Through molecular modeling and docking studies, researchers have been able to predict its binding affinities to various biological targets with high accuracy. These insights have paved the way for more targeted drug design efforts and have significantly accelerated the discovery process.
In conclusion, the compound with CAS number 2309454-69-9 represents a cutting-edge development in organic chemistry with vast potential across multiple disciplines. Its complex structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation.
2309454-69-9 (2-{[6-(2-Bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)